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Compound of Interest

Compound Name:
3-Acetamido-4-methyl-2-

nitrobenzoic acid

Cat. No.: B112955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-Acetamido-4-methyl-2-
nitrobenzoic acid, a substituted nitrobenzoic acid derivative. The document details its

chemical and physical properties, a proposed synthesis protocol, and an exploration of its

potential biological activities based on structurally related compounds. This guide is intended to

be a valuable resource for researchers and professionals in the fields of organic synthesis,

medicinal chemistry, and drug development.

Chemical and Physical Properties
3-Acetamido-4-methyl-2-nitrobenzoic acid is an organic compound characterized by a

benzoic acid core functionalized with acetamido, methyl, and nitro groups.[1][2] These

functional groups offer multiple reactive sites, making it a potentially valuable building block in

the synthesis of more complex molecules and pharmaceutical intermediates.[2]

Table 1: Physicochemical Properties of 3-Acetamido-4-methyl-2-nitrobenzoic acid
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Property Value Reference(s)

CAS Number 7356-52-7 [1][3][4][5]

Molecular Formula C₁₀H₁₀N₂O₅ [1][6]

Molecular Weight 238.20 g/mol [1][6]

Purity ≥96% [6]

Appearance
Not specified in available

literature

Storage
Room temperature, sealed in a

dry environment
[1][3][4]

Synthesis
A plausible synthetic route to 3-Acetamido-4-methyl-2-nitrobenzoic acid involves the direct

nitration of 3-acetamido-4-methylbenzoic acid. While a specific protocol for this exact

transformation is not readily available in the reviewed literature, the following experimental

protocol is a representative procedure based on established methods for the nitration of

aromatic compounds.

Experimental Protocol: Synthesis of 3-Acetamido-4-
methyl-2-nitrobenzoic acid
Materials:

3-acetamido-4-methylbenzoic acid

Concentrated Sulfuric Acid (98%)

Concentrated Nitric Acid (70%)

Ice

Distilled water

Ethyl acetate
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Anhydrous sodium sulfate

Round-bottom flask

Magnetic stirrer

Dropping funnel

Beaker

Büchner funnel and flask

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and cooled in an ice bath, slowly

add 3-acetamido-4-methylbenzoic acid to a cooled mixture of concentrated sulfuric acid. Stir

the mixture until the starting material is completely dissolved.

Maintain the temperature of the reaction mixture between 0 and 5 °C.

Slowly add a pre-cooled mixture of concentrated nitric acid and concentrated sulfuric acid

dropwise to the reaction flask using a dropping funnel over a period of 30-60 minutes.

After the addition is complete, continue stirring the reaction mixture at 0-5 °C for an

additional 2-3 hours.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, slowly pour the reaction mixture over crushed ice with

constant stirring.

The crude product will precipitate out of the solution. Collect the solid by vacuum filtration

using a Büchner funnel and wash with cold distilled water.

For purification, the crude product can be recrystallized from an appropriate solvent system

(e.g., ethanol/water) or purified by column chromatography on silica gel using a suitable
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eluent (e.g., ethyl acetate/hexane).

Dry the purified product under vacuum to obtain 3-Acetamido-4-methyl-2-nitrobenzoic
acid.

Diagram 1: Proposed Synthesis Workflow

Start: 3-acetamido-4-methylbenzoic acid

Dissolve in conc. H₂SO₄ at 0-5 °C

Add conc. HNO₃/H₂SO₄ dropwise at 0-5 °C

Stir for 2-3 hours at 0-5 °C

Pour onto ice

Filter and wash with cold water

Recrystallization or Column Chromatography

3-Acetamido-4-methyl-2-nitrobenzoic acid
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Click to download full resolution via product page

Caption: A proposed workflow for the synthesis of 3-Acetamido-4-methyl-2-nitrobenzoic
acid.

Spectroscopic Data
While direct spectroscopic data such as NMR or detailed mass spectra for 3-Acetamido-4-
methyl-2-nitrobenzoic acid are not readily available in the public domain, it is mentioned that

a GC-MS spectrum is available for the compound.[7] Researchers interested in this compound

may need to acquire it from commercial suppliers who might provide a certificate of analysis

with detailed spectroscopic information.

Potential Biological Activities
Direct experimental evidence for the biological activity of 3-Acetamido-4-methyl-2-
nitrobenzoic acid is currently lacking in the scientific literature. However, the biological

activities of structurally related compounds can provide insights into its potential therapeutic

applications.

Potential Anticancer Activity
A structurally similar compound, 4-methyl-3-nitrobenzoic acid, has been identified as an

inhibitor of cancer cell migration.[8][9] This compound was shown to inhibit EGF-induced

chemotaxis and chemokinesis in non-small cell lung cancer cells.[9] The proposed mechanism

involves the impairment of EGF-induced cofilin phosphorylation and actin polymerization.[9]

Given the structural similarity, it is plausible that 3-Acetamido-4-methyl-2-nitrobenzoic acid
could exhibit similar anti-metastatic properties.

Diagram 2: Hypothetical Signaling Pathway Inhibition
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Caption: Hypothetical inhibition of the EGF signaling pathway by 3-Acetamido-4-methyl-2-
nitrobenzoic acid.

Potential Antimicrobial and Anti-inflammatory Activities
Nitrobenzoic acid derivatives and compounds containing acetamido groups are known to

possess a wide range of biological activities, including antimicrobial and anti-inflammatory

effects. The nitro group can be crucial for the antimicrobial activity of many compounds.

Similarly, the acetamido moiety is present in various anti-inflammatory drugs. Therefore, 3-
Acetamido-4-methyl-2-nitrobenzoic acid could potentially exhibit such activities, although

experimental verification is required.

Conclusion
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3-Acetamido-4-methyl-2-nitrobenzoic acid is a chemical compound with potential

applications in organic synthesis and medicinal chemistry. While its synthesis is plausible

through established chemical reactions, a significant gap exists in the literature regarding its

detailed characterization and, most notably, its biological activities. The information on

structurally related compounds suggests that it may possess anticancer, antimicrobial, or anti-

inflammatory properties. This technical guide provides a foundation for researchers interested

in exploring the synthesis and therapeutic potential of this compound. Further experimental

studies are warranted to fully elucidate its chemical and biological profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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